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Compound of Interest

Compound Name: Allyl propyl disulfide

L  Get Quote

Cat. No.: B1197967

Allyl Propyl Disulfide: Molecular Characteristics

Allyl propyl disulfide is an organosulfur compound and a key volatile component responsible
for the characteristic aroma of onions and garlic.[1][2] This technical summary outlines its
fundamental molecular properties.

Molecular Formula and Weight

The chemical composition and molecular mass of allyl propyl disulfide are fundamental
parameters for researchers in fields such as natural products chemistry, food science, and drug
development.

The empirical and molecular formula for allyl propyl disulfide is C6H12S2.[1][3][4] Based on
this composition, the compound's molecular weight has been determined.

Property Value Source
Molecular Formula C6H12S2 [11[3114115]
Molecular Weight 148.29 g/mol [2][5][6]

Alternate Molecular Weight

148.289 g/mol

[3]

Alternate Molecular Weight

148.3 g/mol

[417]
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This data is crucial for stoichiometric calculations in chemical reactions, quantitative analysis,
and the interpretation of mass spectrometry data. The slight variations in reported molecular
weight values are attributable to differences in calculation methods and the isotopic
abundances of the constituent elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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